Cas no 117612-00-7 (2H-Furo[3,4-b]pyran-7(5H)-one,4-[(4-fluorophenyl)oxidoimino]-3,4-dihydro-2,2-dimethyl-)

• Product Name: 2H-Furo[3,4-b]pyran-7(5H)-one,4-[(4-fluorophenyl)oxidoimino]-3,4-dihydro-2,2-dimethyl-
• CAS No: 117612-00-7
• MF: C₁₅H₁₄FNO₄
• MW: 291.274367809296
• CID: 163218
• PubChem ID: 3088335
• Update Time: 2025-04-19

2H-Furo[3,4-b]pyran-7(5H)-one,4-[(4-fluorophenyl)oxidoimino]-3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[3,4-b]pyran-7(5H)-one,4-[(4-fluorophenyl)oxidoimino]-3,4-dihydro-2,2-dimethyl-
• N-(4-fluorophenyl)-2,2-dimethyl-7-oxo-3,5-dihydrofuro[3,4-b]pyran-4-imine oxide
• 3,4-Dihydro-2,2-dimethyl-4-((4-fluorophenyl)imino)-2H-furo(3,4-b)pyran-7(5H)-one N-oxide
• 2H-Furo(3,4-b)pyran-7(5H)-one, 3,4-dihydro-2,2-dimethyl-4-((4-fluorophenyl)imino)-, N-oxide
• 117612-00-7

• Inchi： 1S/C15H14FNO4/c1-15(2)7-12(11-8-20-14(18)13(11)21-15)17(19)10-5-3-9(16)4-6-10/h3-6H,7-8H2,1-2H3/b17-12+
• InChI Key： YDVQKXADKJTCMZ-SFQUDFHCSA-N
• SMILES： FC1C=CC(=CC=1)/[N+](=C1\C2COC(C=2OC(C)(C)C\1)=O)/[O-]

Computed Properties

• Exact Mass: 291.09072
• Monoisotopic Mass: 291.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6